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Compound of Interest

Compound Name: 1-(3-Bromophenyl)propan-2-one

Cat. No.: B130137 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical reagents such as 1-(3-
Bromophenyl)propan-2-one. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to foster a culture of safety and build trust

in laboratory practices.

Hazard Identification and Personal Protective
Equipment
1-(3-Bromophenyl)propan-2-one is a brominated organic compound and a ketone. While

specific toxicity data for this compound is not readily available, it should be handled with care,

assuming it may cause skin, eye, and respiratory irritation. Brominated organic compounds can

be toxic, corrosive, and reactive.[1] Therefore, appropriate personal protective equipment

(PPE) is mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.[2]

Hand Protection

Ketone-resistant gloves (e.g.,

Butyl rubber, PVA-coated).[3]

[4]

Standard nitrile gloves may not

offer sufficient protection

against ketones. Ketone-

resistant gloves provide

enhanced protection against

chemical breakthrough.[5][6]

Body Protection Laboratory coat.
Protects skin from accidental

splashes.

Respiratory Protection
Use in a well-ventilated

chemical fume hood.

Minimizes inhalation of

potentially harmful vapors.[7]

[8]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for minimizing exposure and preventing

accidents.

Preparation: Before handling the compound, ensure that a chemical fume hood is

operational and that all necessary PPE is readily available and in good condition. An

emergency eyewash station and safety shower should be accessible.[9]

Handling:

Conduct all manipulations of 1-(3-Bromophenyl)propan-2-one inside a certified chemical

fume hood.[8]

Wear the recommended PPE at all times.[2][10]

Avoid inhalation of vapors and contact with skin and eyes.[2][8]
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Use non-sparking tools and take precautionary measures against static discharge if the

compound is flammable.[10][11]

Storage:

Store 1-(3-Bromophenyl)propan-2-one in a tightly closed container in a cool, dry, and

well-ventilated area.[2][10][11]

Keep it away from incompatible materials such as strong oxidizing agents.[12]

Store in a locked cabinet or a designated area with restricted access.[10]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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Emergency Scenario Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing and wash it

before reuse. Seek medical attention.[2][12]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do so. Seek immediate medical attention.[2][12]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration. Seek

immediate medical attention.[2][7]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2][7]

Spill

Evacuate the area. For small spills, absorb the

material with an inert absorbent (e.g., sand,

vermiculite) and place it in a sealed container for

disposal. For large spills, contact your

institution's Environmental Health and Safety

(EHS) department immediately.[7][13]

Disposal Plan
1-(3-Bromophenyl)propan-2-one and any materials contaminated with it are considered

hazardous waste and must be disposed of accordingly.

Waste Segregation: Collect all waste containing 1-(3-Bromophenyl)propan-2-one,

including contaminated gloves, paper towels, and glassware, in a designated and properly

labeled hazardous waste container.[13]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name.
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Disposal: Dispose of the hazardous waste through your institution's EHS department or a

licensed hazardous waste disposal company. Do not dispose of it down the drain.[10][13]
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Caption: Workflow for the safe handling of 1-(3-Bromophenyl)propan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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